(1-(Cyclopentylmethyl)cyclobutyl)methanamine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: [1-(cyclopentylmethyl)cyclobutyl]methanamine
• InChI: InChI=1S/C11H21N/c12-9-11(6-3-7-11)8-10-4-1-2-5-10/h10H,1-9,12H2
• InChI Key: OGAVZIUFDKNJCN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC2(CCC2)CN

Description

(1-(Cyclopentylmethyl)cyclobutyl)methanamine: is a chemical compound with the molecular formula C11H21N and a molecular weight of 167.29 g/mol . This compound is a cyclobutane derivative, characterized by the presence of a cyclopentylmethyl group attached to the cyclobutyl ring, and a methanamine group. It is known for its high purity and versatility in various research and development applications .

Preparation Methods

The synthesis of (1-(Cyclopentylmethyl)cyclobutyl)methanamine involves several steps, typically starting with the preparation of the cyclobutyl ring and subsequent attachment of the cyclopentylmethyl and methanamine groups. The specific synthetic routes and reaction conditions can vary, but common methods include:

Cyclobutyl Ring Formation: The cyclobutyl ring can be synthesized through cyclization reactions involving suitable precursors.

Attachment of Cyclopentylmethyl Group:

Introduction of Methanamine Group: The final step involves the attachment of the methanamine group, typically through amination reactions.

Industrial production methods for this compound may involve bulk manufacturing and custom synthesis to meet specific research and development needs .

Chemical Reactions Analysis

(1-(Cyclopentylmethyl)cyclobutyl)methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

(1-(Cyclopentylmethyl)cyclobutyl)methanamine has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on different biological targets.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (1-(Cyclopentylmethyl)cyclobutyl)methanamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

(1-(Cyclopentylmethyl)cyclobutyl)methanamine can be compared with other similar compounds, such as:

Cyclobutylmethanamine: Lacks the cyclopentylmethyl group, resulting in different chemical and biological properties.

Cyclopentylmethanamine: Lacks the cyclobutyl ring, leading to variations in reactivity and applications.

Cyclobutylcyclopentylamine: Contains both cyclobutyl and cyclopentyl groups but differs in the position of the methanamine group.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties .